Cas no 2034318-24-4 (N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]-1H-indole-6-carboxamide)

• Product Name: N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]-1H-indole-6-carboxamide
• CAS No: 2034318-24-4
• MF: C₁₉H₂₀N₄O₂
• MW: 336.387703895569
• CID: 5349778
• Update Time: 2025-07-19

N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]-1H-indole-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-((1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl)-1H-indole-6-carboxamide
• N-(4-pyrimidin-2-yloxycyclohexyl)-1H-indole-6-carboxamide
• N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]-1H-indole-6-carboxamide

• Inchi： 1S/C19H20N4O2/c24-18(14-3-2-13-8-11-20-17(13)12-14)23-15-4-6-16(7-5-15)25-19-21-9-1-10-22-19/h1-3,8-12,15-16,20H,4-7H2,(H,23,24)
• InChI Key： GBGPSHJEEDDBEO-UHFFFAOYSA-N
• SMILES： O(C1N=CC=CN=1)C1CCC(CC1)NC(C1=CC=C2C=CNC2=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 447
• XLogP3: 2.9
• Topological Polar Surface Area: 79.9

Additional information on N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]-1H-indole-6-carboxamide

Recent Advances in the Study of N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]-1H-indole-6-carboxamide (CAS: 2034318-24-4)

The compound N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]-1H-indole-6-carboxamide (CAS: 2034318-24-4) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has attracted significant attention due to its potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in various disease models, particularly in oncology and inflammatory disorders.

One of the key findings from recent research is the compound's potent inhibitory activity against specific kinase targets. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often implicated in cancer and other diseases. Preliminary in vitro and in vivo studies have demonstrated that N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]-1H-indole-6-carboxamide exhibits high selectivity and efficacy in targeting these kinases, making it a valuable tool for further drug development. The compound's ability to modulate these pathways has been validated through a series of biochemical and cellular assays, providing a solid foundation for future clinical investigations.

In addition to its kinase inhibitory properties, recent studies have explored the compound's pharmacokinetic profile. Researchers have investigated its absorption, distribution, metabolism, and excretion (ADME) characteristics, which are crucial for determining its suitability as a therapeutic agent. Early results indicate favorable bioavailability and stability, although further optimization may be required to enhance its drug-like properties. These findings are particularly relevant for the development of oral formulations, which could significantly broaden its clinical applicability.

Another area of interest is the compound's potential application in combination therapies. Given the complexity of diseases such as cancer, combination treatments often yield better outcomes than monotherapies. Recent preclinical studies have explored the synergistic effects of N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]-1H-indole-6-carboxamide when used alongside other targeted agents or chemotherapeutics. These studies have shown promising results, with enhanced efficacy and reduced toxicity profiles, suggesting that the compound could play a pivotal role in future treatment regimens.

Despite these advancements, challenges remain in the development of N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]-1H-indole-6-carboxamide. For instance, researchers are still working to fully understand its off-target effects and potential resistance mechanisms. Addressing these issues will be critical for ensuring the compound's long-term success in clinical settings. Ongoing studies are employing advanced techniques such as crystallography and molecular dynamics simulations to gain deeper insights into its binding interactions and structural modifications that could improve its specificity and potency.

In conclusion, N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]-1H-indole-6-carboxamide (CAS: 2034318-24-4) represents a significant advancement in the field of chemical biology and medicinal chemistry. Its unique properties and promising preclinical results highlight its potential as a therapeutic agent, particularly in oncology and inflammatory diseases. Continued research and development efforts will be essential to fully realize its clinical potential and address the remaining challenges. This compound exemplifies the innovative approaches being pursued in the quest for novel and effective treatments.